Cas no 2137762-24-2 (Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-)

• Product Name: Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-
• CAS No: 2137762-24-2
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5259291
• Update Time: 2025-07-28

Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-

• Inchi： 1S/C8H13ClO/c1-7(2)5(9)8(3,4)6(7)10/h5H,1-4H3
• InChI Key： QWDKVBVDZWHNOK-UHFFFAOYSA-N
• SMILES： C1(=O)C(C)(C)C(Cl)C1(C)C

Additional information on Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-

Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- (CAS No. 2137762-24-2): A Comprehensive Overview

Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-, identified by its CAS number 2137762-24-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of cyclobutanone derivatives, characterized by its cyclic structure and functional groups that contribute to its unique chemical properties. The presence of chlorine and multiple methyl groups in its molecular framework imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- consists of a four-membered ring with ketone functionality at the 2-position and chlorine substituent at the 3-position. The tetramethyl substitution at the 2 and 4 positions enhances the stability of the ring and influences its electronic distribution, making it a versatile building block for more complex molecular architectures. This compound's unique structural features have led to its exploration in various scientific applications, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, the interest in Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- has been fueled by its potential applications in medicinal chemistry. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules. The chlorine atom provides a reactive site for further functionalization via nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors and antimicrobial agents.

The synthesis of Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach involves the chlorination of a tetramethylcyclobutane derivative followed by oxidation to introduce the ketone group. Advanced techniques such as transition metal-catalyzed reactions have also been employed to achieve higher yields and purities. These synthetic methodologies are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

Recent advancements in computational chemistry have further enhanced the understanding of Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl-. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. The compound's ability to mimic natural substrates or bind to specific enzymes has been explored through virtual screening and docking simulations. These computational approaches complement experimental work by predicting potential lead compounds before they are synthesized in the lab.

The pharmacological profile of derivatives derived from Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- has been a focus of several clinical studies. Researchers are particularly interested in its potential as an antitumor agent due to its ability to disrupt key signaling pathways involved in cancer cell proliferation. Preclinical trials have demonstrated encouraging results in cell culture and animal models, suggesting that further development could yield novel therapeutic options for patients with certain types of cancer.

Beyond pharmaceutical applications, Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- has found utility in materials science. Its rigid cyclic structure and functional groups make it a suitable candidate for designing polymers with specific mechanical properties. Additionally, it serves as a ligand in catalytic systems where it enhances reaction efficiency by stabilizing transition metal centers. These interdisciplinary applications underscore the compound's versatility and importance in modern chemical research.

The future direction of research on Cyclobutanone, 3-chloro-2,2,4,4-tetramethyl- is likely to be shaped by emerging trends in synthetic biology and green chemistry. Innovations in biocatalysis could provide sustainable routes for its production without relying on traditional petrochemical feedstocks. Furthermore，the integration of artificial intelligence into drug discovery processes may accelerate the identification of new derivatives with enhanced therapeutic potential.

In conclusion，Cyclobutanone，3-chloro-2，2，4，4-tetramethyl (CAS No．21377622－24－02) represents a fascinating compound with broad implications across multiple scientific disciplines．Its unique structural features，reactivity，and potential applications make it an invaluable asset for researchers exploring new frontiers in medicinal chemistry，materials science，and beyond．As our understanding of this compound continues to evolve，so too will its role in advancing scientific knowledge and technological innovation．